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Compound of Interest

Compound Name: Ro 40-6055

Cat. No.: B1665941 Get Quote

Technical Support Center: Ro 40-6055
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility of Ro 40-6055 (also known as AM580) in DMSO

and ethanol.

Solubility Data
The solubility of Ro 40-6055 can vary slightly between different sources and batches. The

following table summarizes the reported solubility data in DMSO and ethanol.

Solvent Solubility (mg/mL) Solubility (mM) Source(s)

DMSO ≥ 45 mg/mL 128.04 mM [1]

DMSO 70 mg/mL 199.18 mM [2]

DMSO 35 mg/mL - [3][4]

DMSO 20 mg/mL - [5][6][7]

DMSO ≤ 55 mM - [8][9]

Ethanol 18 mg/mL - [2][3][4]

Ethanol 24 mg/mL - [2]

Ethanol 10 mg/mL - [5][6][7]

Ethanol ≤ 25 mM - [8][9]
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Note: The molecular weight of Ro 40-6055 is 351.4 g/mol .[7][8][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol provides a general guideline for preparing a stock solution of Ro 40-6055.

Materials:

Ro 40-6055 powder

Anhydrous DMSO (freshly opened is recommended as hygroscopic DMSO can reduce

solubility)[1][2]

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes

Procedure:

Weigh out the desired amount of Ro 40-6055 powder. For example, to prepare 1 mL of a 10

mM stock solution, you will need 3.514 mg of Ro 40-6055.

Add the appropriate volume of DMSO to the powder. For a 10 mM stock solution from 1 mg

of powder, you would add 285 µL of DMSO.[8][9]

Vortex the solution until the powder is completely dissolved. Gentle heating or sonication can

be used to aid dissolution if precipitation or phase separation occurs.[11]

Aliquot the stock solution into smaller working volumes to avoid repeated freeze-thaw cycles.

[8][9][11]

Store the stock solution at -20°C or -80°C. Stored at -20°C, the solution should be used

within 1-3 months.[4][11] For longer-term storage, -80°C is recommended for up to one year.
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[2][11]

Protocol 2: Preparation of an In Vivo Formulation
This is an example protocol for preparing Ro 40-6055 for in vivo experiments. The final

concentration of DMSO should be kept low, ideally below 2%, especially for sensitive animal

models.[11]

Formulation 1: PEG300, Tween-80, and Saline

Prepare a stock solution of Ro 40-6055 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL. This formulation can achieve a

solubility of at least 2.5 mg/mL.[11]

Formulation 2: Corn Oil

Prepare a stock solution of Ro 40-6055 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of

corn oil.

Mix thoroughly. This formulation can also achieve a solubility of at least 2.5 mg/mL.[11]

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My Ro 40-6055 is not dissolving completely in DMSO. What can I do?

A1:
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Use fresh DMSO: DMSO is hygroscopic and absorbed moisture can significantly reduce the

solubility of many compounds.[1][2] Always use a fresh, unopened bottle or a properly stored

anhydrous grade of DMSO.

Gentle warming: Warm the solution gently (e.g., in a 37°C water bath) for a short period.

Sonication: Use a sonicator bath to aid in the dissolution of the compound.[11]

Check the concentration: Ensure that you are not trying to dissolve the compound above its

maximum solubility limit. Refer to the solubility table for guidance.

Q2: Can I store my Ro 40-6055 stock solution at room temperature?

A2: No, it is not recommended. Stock solutions of Ro 40-6055 should be stored at -20°C or

-80°C to prevent degradation.[2][4][11] The powdered form is stable at -20°C for at least 4

years.[7][10]

Q3: Is Ro 40-6055 soluble in aqueous solutions?

A3: Ro 40-6055 has low solubility in aqueous media.[8][9][11] For cell culture experiments, it is

recommended to dilute a concentrated stock solution in DMSO or ethanol into the culture

medium immediately before use. The final concentration of the organic solvent should be kept

low (typically below 0.1% for DMSO) to avoid cellular toxicity.[8][9]

Q4: What is the best way to prepare Ro 40-6055 for animal studies?

A4: For in vivo use, Ro 40-6055 is typically first dissolved in DMSO and then further diluted in a

vehicle suitable for injection, such as a mixture of PEG300, Tween-80, and saline, or corn oil.

[11] It is crucial to minimize the final DMSO concentration.
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Click to download full resolution via product page

Caption: A general workflow for preparing and storing Ro 40-6055 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665941?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

